Cas no 218131-11-4 (MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE)

• Product Name: MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE
• CAS No: 218131-11-4
• MF: C₁₉H₄₆O₅Si₃
• MW: 338.591g/mol
• MDL: MFCD02688062
• CID: 281072
• PubChem ID: 20702526
• Update Time: 2025-11-01

MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE Chemical and Physical Properties

Names and Identifiers

• Poly[oxy(dimethylsilylene)],a-[[3-[2,2-bis(hydroxymethyl)butoxy]propyl]dimethylsilyl]-w-[(butyldimethylsilyl)oxy]-
• MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 100-125 cSt
• Poly[oxy(dimethylsilylene)],a-[[3-[2,2-bis(hydroxymethyl)butoxy]propyl]dimethylsilyl]-w-[(buty...
• CID 121233306
• POLYDIMETHYLSILOXANE, MONODICARBINOL TERMINATED
• MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE
• POLYDIMETHYLSILOXANE, MONODICARBINOL TERMINATED: VISCOSITY 100-125 CST.
• POLY(DIMETHYLSILOXANE), MONODICARBINOL TERMINATED: VISCOSITY 50-60 CST.
• VISCOSITY 50-60 CST.
• MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE, 100-125cs
• MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE, 50-60cs
• MonoDiCarbinolTerminatedPolyDimethylSiloxanes
• MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 200-250 cSt
• MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 50-60 cSt
• DTXSID401106613
• SCHEMBL11948898
• Poly[oxy(dimethylsilylene)], I+/--[[3-[2,2-bis(hydroxymethyl)butoxy]propyl]dimethylsilyl]-I-[(butyldimethylsilyl)oxy]-
• 2-[3-[[[butyl(dimethyl)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]propoxymethyl]-2-ethylpropane-1,3-diol
• 218131-11-4
• NCCVIMDKAVCHJA-UHFFFAOYSA-N

• MDL： MFCD02688062
• Inchi： 1S/C14H34O5Si2/c1-7-14(11-15,12-16)13-18-9-8-10-20(3,4)19-21(5,6)17-2/h15-16H,7-13H2,1-6H3
• InChI Key： PJQCKOLSBNJDPD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCOCC(CO)(CO)CC)O[Si](C)(C)OC

Computed Properties

• Exact Mass: 338.194
• Monoisotopic Mass: 338.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2

Experimental Properties

• Density: 0,97 g/cm3
• Melting Point: <-60°C
• Boiling Point: >205°C
• Flash Point: >110°C
• Refractive Index: 1.409

MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE Security Information

• TSCA：No

Additional information on MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE

Professional Introduction to Compound with CAS No. 218131-11-4 and Product Name: MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE

The compound with the CAS number 218131-11-4 and the product name MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE represents a significant advancement in the field of specialty chemicals, particularly in the realm of polymeric materials. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile applications in various industrial and scientific domains. The MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE is engineered to exhibit exceptional thermal stability, chemical resistance, and mechanical properties, making it an ideal candidate for high-performance applications.

In recent years, there has been a growing interest in polydimethylsiloxane (PDMS) derivatives due to their unique properties that make them suitable for a wide range of applications. The introduction of monodicarbinol termination into the PDMS backbone introduces hydroxyl groups at specific positions, which can significantly alter the material's reactivity and functionality. This modification allows for further chemical modifications, such as cross-linking or copolymerization, which can enhance the material's performance in specific applications.

One of the most compelling aspects of MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE is its potential in the development of advanced coatings and adhesives. The hydroxyl groups provide a reactive site for forming strong bonds with other materials, including metals, ceramics, and polymers. This property is particularly valuable in industries where durable and high-performance coatings are required, such as automotive, aerospace, and electronics. The ability to tailor the molecular weight and termination chemistry allows for the creation of materials with specific mechanical and thermal properties, making them suitable for a wide range of applications.

The compound also finds utility in the field of biomedical materials. The biocompatibility of PDMS derivatives makes them attractive for medical device applications, such as catheters, implants, and drug delivery systems. The MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE can be further functionalized to incorporate therapeutic agents or biological molecules, enhancing its potential as a biomaterial. Recent studies have demonstrated its effectiveness in creating biocompatible hydrogels that can be used for tissue engineering and regenerative medicine.

Another area where this compound shows promise is in the development of high-performance elastomers and gels. The hydroxyl-terminated PDMS can be cross-linked to form networks with exceptional elasticity and resilience. These materials are ideal for applications requiring shock absorption or vibration dampening, such as seals, gaskets, and shock mounts. The ability to control the degree of cross-linking allows for fine-tuning of the material's properties to meet specific application requirements.

The synthesis of MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE involves a carefully controlled process to ensure high purity and consistency. The reaction typically involves the hydrosilylation of a monodicarbinol-functionalized silane with a PDMS precursor. This process requires precise control over reaction conditions, including temperature, pressure, and catalyst selection, to achieve optimal yields and product quality. Advances in catalytic systems have improved the efficiency of this synthesis route, making it more scalable for industrial production.

Recent research has also explored the use of MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE in organic electronics. The material's excellent dielectric properties make it suitable for use as an insulating layer in electronic devices. Additionally, its ability to form stable interfaces with other organic materials has opened up new possibilities for flexible electronics and printed circuits. These applications leverage the compound's low dielectric constant and high thermal stability, which are critical for reliable performance in electronic devices.

In conclusion, the compound with CAS No. 218131-11-4 and its product name MONODICARBINOL TERMINATED POLYDIMETHYLSILOXANE represent a significant advancement in specialty chemicals. Its unique properties make it suitable for a wide range of applications across multiple industries, including coatings, adhesives, biomedical materials, elastomers, and organic electronics. The ongoing research into this compound continues to uncover new possibilities for its use in cutting-edge technologies.